Cas no 94415-63-1 (1,2-Propanediol, 3-[3-(oxiranylmethoxy)phenoxy]-)

1,2-Propanediol, 3-[3-(oxiranylmethoxy)phenoxy]- structure
94415-63-1 structure
Product Name:1,2-Propanediol, 3-[3-(oxiranylmethoxy)phenoxy]-
CAS No:94415-63-1
MF:C12H16O5
MW:240.252444267273
CID:735318
PubChem ID:71330374
Update Time:2025-04-19

1,2-Propanediol, 3-[3-(oxiranylmethoxy)phenoxy]- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Propanediol, 3-[3-(oxiranylmethoxy)phenoxy]-
    • 3-[3-(oxiran-2-ylmethoxy)phenoxy]propane-1,2-diol
    • 3-{3-[(Oxiran-2-yl)methoxy]phenoxy}propane-1,2-diol
    • 94415-63-1
    • DTXSID40759085
    • Inchi: 1S/C12H16O5/c13-5-9(14)6-15-10-2-1-3-11(4-10)16-7-12-8-17-12/h1-4,9,12-14H,5-8H2
    • InChI Key: RQWYDTJNAIWDGU-UHFFFAOYSA-N
    • SMILES: O1CC1COC1C=CC=C(C=1)OCC(CO)O

Computed Properties

  • Exact Mass: 240.09977361g/mol
  • Monoisotopic Mass: 240.09977361g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 71.4Ų
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